Cas no 954655-11-9 (N-(5-oxo-1-phenylpyrrolidin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-(5-oxo-1-phenylpyrrolidin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 954655-11-9
• MF: C₁₉H₂₀N₂O₅S
• MW: 388.437503814697
• CID: 5903178
• PubChem ID: 16919566
• Update Time: 2025-10-29

N-(5-oxo-1-phenylpyrrolidin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• F2371-0017
• AKOS024643733
• 954655-11-9
• N-(5-oxo-1-phenylpyrrolidin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• Inchi： 1S/C19H20N2O5S/c22-19-10-14(13-21(19)15-4-2-1-3-5-15)12-20-27(23,24)16-6-7-17-18(11-16)26-9-8-25-17/h1-7,11,14,20H,8-10,12-13H2
• InChI Key： SFSCQPHNTRSJNT-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC3CC(=O)N(C4=CC=CC=C4)C3)(=O)=O)C=C2OCC1

Computed Properties

• Exact Mass: 388.10929292g/mol
• Monoisotopic Mass: 388.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.3Ų

Additional information on N-(5-oxo-1-phenylpyrrolidin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Comprehensive Overview of N-(5-oxo-1-phenylpyrrolidin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 954655-11-9)

N-(5-oxo-1-phenylpyrrolidin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, identified by its CAS number 954655-11-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a unique structural framework combining a pyrrolidinone moiety with a benzodioxine ring system, making it a subject of interest for its potential therapeutic applications. Researchers are particularly intrigued by its molecular interactions and binding affinities, which could pave the way for novel drug development.

The compound's chemical structure is characterized by the presence of a sulfonamide group (-SO₂NH-), a phenylpyrrolidinone core, and a dihydrobenzodioxine unit. These functional groups contribute to its distinct physicochemical properties, such as solubility, stability, and reactivity. The sulfonamide moiety, in particular, is known for its role in medicinal chemistry, often associated with antibacterial, anti-inflammatory, and enzyme inhibitory activities. This has led to growing curiosity about whether N-(5-oxo-1-phenylpyrrolidin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide could exhibit similar bioactivity profiles.

In recent years, the scientific community has increasingly focused on sulfonamide-based compounds due to their versatility in drug design. Searches for terms like "sulfonamide derivatives in drug discovery" and "benzodioxine sulfonamide applications" have surged, reflecting the demand for innovative therapeutic agents. The compound's CAS No. 954655-11-9 is frequently queried in academic databases, underscoring its relevance in ongoing research. Its potential as a kinase inhibitor or GPCR modulator has also been speculated, aligning with current trends in targeted therapy development.

From a synthetic perspective, N-(5-oxo-1-phenylpyrrolidin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide presents an interesting challenge for organic chemists. The integration of multiple heterocyclic systems requires precise multi-step synthesis strategies, often involving amide coupling and ring-closure reactions. Optimization of its synthesis is a hot topic, with researchers exploring greener methodologies to improve yield and reduce environmental impact—a concern highly prioritized in modern chemistry.

Beyond its synthetic and pharmacological potential, this compound has also been examined for its ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Early studies suggest moderate bioavailability, prompting investigations into prodrug formulations or nanocarrier systems to enhance its delivery efficiency. Such advancements could address common limitations faced by sulfonamide-class drugs, such as rapid clearance or poor membrane permeability.

In conclusion, N-(5-oxo-1-phenylpyrrolidin-3-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS 954655-11-9) represents a compelling case study at the intersection of medicinal chemistry and drug development. Its structural complexity and functional diversity position it as a promising candidate for further exploration, particularly in addressing unmet medical needs. As research progresses, this compound may well emerge as a cornerstone in the next generation of small-molecule therapeutics.